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This guide provides an in-depth analysis of the spectroscopic data for 1-Chloro-2,2-
dimethylbutane (CAS: 6366-35-4, Molecular Formula: CeH13Cl).[1][2][3] It is intended for
researchers, scientists, and professionals in drug development who rely on structural
elucidation for compound verification. The following sections detail the predicted Nuclear
Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with
standardized experimental protocols for data acquisition.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a primary tool for determining the carbon-hydrogen framework of an
organic molecule.[4] By analyzing chemical shifts, integration, and signal splitting, the precise
connectivity of atoms can be established.

1.1. Predicted *H NMR Data (500 MHz, CDCls)

The proton NMR spectrum of 1-Chloro-2,2-dimethylbutane is expected to show four distinct
signals corresponding to the four unique proton environments in the molecule.
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Table 1: Predicted *H NMR Spectral Data for 1-Chloro-2,2-dimethylbutane

- I Predicted Coupling
igha
. . Chemical Shift Integration Multiplicity Constant (J,
Assighment
(3, ppm) Hz)
a (CHs) 0.85-0.95 3H Triplet (t) ~75
b (CH2) 1.45-1.55 2H Quartet (q) ~75
¢ (2 x CHs) 1.00-1.10 6H Singlet (s) -
d (CH2CI) 3.40 - 3.50 2H Singlet (s) -

1.2. Predicted 3C NMR Data (125 MHz, CDCls)

The proton-decoupled 13C NMR spectrum is predicted to display five signals, one for each
unique carbon environment. The chemical shifts are heavily influenced by the electronegativity
of the chlorine atom.[5]

Table 2: Predicted 3C NMR Spectral Data for 1-Chloro-2,2-dimethylbutane

Carbon Assignment Predicted Chemical Shift (6, ppm)
Terminal CHs 8-12

Internal CH2 30-35

Quaternary C 35-40

gem-Dimethyl (2 x CH3s) 24 - 28

CH2ClI 50 - 55
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Infrared (IR) Spectroscopy

IR spectroscopy identifies the functional groups present in a molecule by measuring the
absorption of infrared radiation corresponding to specific bond vibrations.[6] For 1-Chloro-2,2-
dimethylbutane, the key absorptions are from C-H and C-CI bonds.

Table 3: Key IR Absorption Bands for 1-Chloro-2,2-dimethylbutane

Frequency Range

Vibration Type Intensity Notes
(cm™)
Typical for alkane
2960 - 2870 C-H Stretch (sp3) Strong
structures.[7]
-CH2- Bend ) Characteristic of
1465 - 1475 ] ) Medium
(Scissoring) methylene groups.[8]
A doublet
~1385 & ~1370 -C(CHs)2 Bend Medium characteristic of a
gem-dimethyl group.
Confirms the
800 - 600 C-ClI Stretch Strong presence of a

chloroalkane.[8][9]

Mass Spectrometry (MS)

Electron lonization Mass Spectrometry (EI-MS) provides the molecular weight of a compound
and structural information based on its fragmentation pattern.[10]

Molecular lon: The molecular weight is 120.62 g/mol .[2] Due to the natural isotopic abundance
of chlorine (3*CI:3’Cl = 3:1), the molecular ion will appear as a pair of peaks (M* and M+2) at
m/z 120 and 122, with a characteristic ~3:1 intensity ratio.[11]

Table 4: Predicted Key Fragments in the Mass Spectrum of 1-Chloro-2,2-dimethylbutane
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m/z Value Proposed Fragment lon Notes

120, 122 [(CeHsCl* Molecular ion peak (M*) and
] 6M13
its isotope peak (M+2).

Loss of an ethyl radical

91, 93 [(CH3)2C-CH2CI*
(*CH2CHs).
85 [CeHa3]* Loss of a chlorine radical («Cl).
Loss of a chloromethyl radical
(*CH2CI); likely a prominent
71 [CH3CH2C(CHs)2]* ]
peak due to the formation of a
stable tertiary carbocation.
Corresponds to the tert-butyl
57 [CaHo]* cation, a common stable
fragment.
Isopropyl cation from further
43 [CsH7]* propy

fragmentation.

Experimental Protocols

4.1. NMR Spectroscopy

o Sample Preparation: Accurately weigh 10-20 mg of 1-Chloro-2,2-dimethylbutane for *H
NMR (20-50 mg for 3C NMR) into a clean, dry vial.[12]

 Dissolution: Add approximately 0.6-0.7 mL of deuterated chloroform (CDCIs) containing a
reference standard like tetramethylsilane (TMS).[13]

o Transfer: Using a Pasteur pipette, carefully transfer the solution into a 5 mm NMR tube,
ensuring no solid particles are present.

e Instrument Setup: Place the NMR tube into the spectrometer's spinner and insert it into the
magnet.

e Acquisition: The instrument's software will perform a series of automated steps: locking onto
the deuterium signal of the solvent, tuning the probe to the correct frequency, and shimming
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the magnetic field to optimize homogeneity.[12]

Data Collection: Acquire the spectrum using standard pulse programs. Typically, 16-32 scans
are sufficient for tH NMR, while 133C NMR may require several hundred scans.

4.2. Infrared (IR) Spectroscopy (Liquid Film Method)

Preparation: Ensure two sodium chloride (NaCl) or potassium bromide (KBr) salt plates are
clean, dry, and transparent. Handle them only by the edges to avoid moisture contamination.
[14]

Sample Application: Place a single drop of neat 1-Chloro-2,2-dimethylbutane onto the
center of one salt plate.[15]

Film Formation: Place the second salt plate on top of the first and gently rotate to spread the
liquid into a thin, uniform film, ensuring no air bubbles are trapped.[16]

Analysis: Place the salt plate assembly into the sample holder of the FT-IR spectrometer.

Data Collection: Run a background scan of the empty chamber first, then acquire the sample
spectrum. The instrument records the absorbance at each frequency to generate the IR
spectrum.

4.3. Gas Chromatography-Mass Spectrometry (GC-MS)

Sample Preparation: Prepare a dilute solution of 1-Chloro-2,2-dimethylbutane (~100 ppm)
in a volatile solvent such as hexane or dichloromethane.

Injection: Inject a small volume (typically 1 pL) of the solution into the GC injection port,
which is heated to ensure rapid vaporization.[17]

Chromatographic Separation: The vaporized sample is carried by an inert gas (e.g., helium)
through a capillary column. The column is housed in an oven that follows a specific
temperature program to separate the analyte from any impurities based on boiling point and
column affinity.[18]

lonization: As the compound elutes from the GC column, it enters the mass spectrometer's
ion source, where it is bombarded by a high-energy electron beam (typically 70 eV). This
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process, known as Electron lonization (El), forms the positively charged molecular ion and
various fragment ions.[10]

» Detection: The ions are accelerated and separated by a mass analyzer (e.g., a quadrupole)
based on their mass-to-charge (m/z) ratio. A detector records the abundance of each ion,
generating the mass spectrum.

Visualization of Spectroscopic Relationships

The following diagram illustrates how each spectroscopic technique provides complementary
information to fully elucidate the structure of 1-Chloro-2,2-dimethylbutane.

Caption: Workflow illustrating the relationship between the target molecule and the structural
data obtained from NMR, IR, and MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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